trans-4-[(Dimethylamino)methyl]-3-piperidinol dihydrochloride

• IUPAC Name: (3S,4S)-4-[(dimethylamino)methyl]piperidin-3-ol;dihydrochloride
• InChI: InChI=1S/C8H18N2O.2ClH/c1-10(2)6-7-3-4-9-5-8(7)11;;/h7-9,11H,3-6H2,1-2H3;2*1H/t7-,8+;;/m0../s1
• InChI Key: GZKFIPKPONNKJC-OXOJUWDDSA-N
• Canonical SMILES: CN(C)CC1CCNCC1O.Cl.Cl
• Isomeric SMILES: CN(C)C[C@@H]1CCNC[C@H]1O.Cl.Cl
• Molecular Formula: C8H20Cl2N2O
• Molecular Weight: 231.16 g/mol

Description

“trans-4-[(Dimethylamino)methyl]-3-piperidinol dihydrochloride” is a chemical compound with the CAS Number: 1609407-11-5. It has a molecular weight of 231.16 and its IUPAC name is (3S,4S)-4-((dimethylamino)methyl)piperidin-3-ol dihydrochloride. The compound is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H18N2O.2ClH/c1-10(2)6-7-3-4-9-5-8(7)11;;/h7-9,11H,3-6H2,1-2H3;2*1H/t7-,8+;;/m0…/s1. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Scientific Research Applications

Phosphorus-Nitrogen Compounds Synthesis

The compound has been explored in the synthesis of phosphorus-nitrogen compounds, particularly in the reaction with hexachlorocyclotriphosphazatriene to produce a series of derivatives. This process involves the formation of piperidino derivatives, highlighting the compound's role in the structural formation of complex molecules. The research suggests that the replacement by piperidino residues proceeds mainly through a non-geminal reaction scheme, indicating its utility in creating specific molecular architectures (Keat & Shaw, 1966).

Central Nervous System Agents

Another significant area of application is in the synthesis of potential central nervous system agents. Derivatives of trans-4-[(Dimethylamino)methyl]-3-piperidinol have been synthesized and evaluated for their biological activities, particularly in relation to antidepressant effects. The study demonstrates the preparation of 4-(dimethylamino)- and 4-(methylamino)-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives as analogues, indicating the compound's relevance in medicinal chemistry for the development of new therapeutic agents (Martin et al., 1981).

Synthesis of Spiro[isobenzofuran-1(3H),4'-piperidines]

The compound plays a critical role in the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines], which are of interest due to their potential as central nervous system agents. This involves the metalation of benzanilide, followed by the addition of 4-(dimethylamino)cyclohexanone, leading to the formation of derivatives with significant antitetrabenazine activity, a property often associated with antidepressants. This area of research highlights the compound's utility in the development of novel pharmaceuticals (Martin et al., 1981).

Amino-substituted [3]Ferrocenophanes Synthesis

In organometallic chemistry, the compound has been utilized in the synthesis of amino-substituted [3]ferrocenophanes, showcasing its versatility in the formation of metal-organic frameworks. This involves the treatment of lithium(1-dimethylamino-ethenyl)cyclopentadienide with FeCl2, leading to cyclization and the formation of dimethylamino-substituted [3]ferrocenophane, illustrating its application in creating complex organometallic structures with potential catalytic and electronic properties (Liptau et al., 2001).

Safety and Hazards

The safety data sheet (MSDS) for this compound can be found online. It’s important to refer to this document for detailed safety and hazard information.